Cas no 1450-90-4 (Pyrimidine,4,6-bis(methylthio)-)

Pyrimidine,4,6-bis(methylthio)- structure

1450-90-4 structure

Product Name:Pyrimidine,4,6-bis(methylthio)-

CAS No:1450-90-4

MF:C₆H₈N₂S₂

MW:172.271118164063

CID:171594

PubChem ID:238759

Update Time:2025-04-19

Pyrimidine,4,6-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Pyrimidine,4,6-bis(methylthio)-
- 4,6-Bis(methylthio)pyrimidine
- 4,6-bis(methylsulfanyl)pyrimidine
- CHEMBL1874376
- Pyrimidine, 4,6-bis(methylthio)-
- 1450-90-4
- MLS002608522
- di(methylsulfanyl)pyrimidine
- NSC43285
- SCHEMBL2762738
- NSC 43285
- DTXSID70162866
- HMS3091E08
- SMR001527269
- YIA01SY75T
- NSC-43285
- UNII-YIA01SY75T
- Inchi： 1S/C6H8N2S2/c1-9-5-3-6(10-2)8-4-7-5/h3-4H,1-2H3
- InChI Key： PDEXXTHEMNGLQV-UHFFFAOYSA-N
- SMILES： S(C)C1C=C(N=CN=1)SC

Computed Properties

Exact Mass: 172.01304
Monoisotopic Mass: 172.013
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 89.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 76.4Å²

Experimental Properties

Density: 1.26
Boiling Point: 294.5°Cat760mmHg
Flash Point: 131.9°C
Refractive Index: 1.615
PSA: 25.78

Pyrimidine,4,6-bis(methylthio)- Production Method

Production Method 1

1193-21-1

353-43-5

1450-90-4

89283-48-7

Reaction Conditions

1.1 16 - 72 h, 60 °C
1.2 Solvents: Methanol

Reference

: BF3·SMe2 for Thiomethylation, Nitro Reduction and Tandem Reduction/SMe Insertion of Nitrogen Heterocycles

Soederstroem, Marcus; Zamaratski, Edouard; Odell, Luke R., European Journal of Organic Chemistry, 2019, 2019(31-32), 5402-5408

Production Method 2

5188-07-8

1193-21-1

1450-90-4

89283-48-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 3 °C; 4 h, 3 °C → rt
1.2 Reagents: Water ; rt

Reference

: Synthesis of Alkylated Pyrimidines via Photoinduced Coupling Using Benzophenone as a Mediator

Kamijo, Shin ; Kamijo, Kaori; Murafuji, Toshihiro, Journal of Organic Chemistry, 2017, 82(5), 2664-2671

Pyrimidine,4,6-bis(methylthio)- Raw materials

Pyrimidine,4,6-bis(methylthio)- Preparation Products

Pyrimidine,4,6-bis(methylthio)- Related Literature

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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
3. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
5. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400

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